N1-(4-fluorobenzyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C21H24F2N4O2/c22-17-7-5-16(6-8-17)15-25-21(29)20(28)24-9-10-26-11-13-27(14-12-26)19-4-2-1-3-18(19)23/h1-8H,9-15H2,(H,24,28)(H,25,29)
• InChI Key: PESIEZIIYVMMMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C(=O)NCC2=CC=C(C=C2)F)C3=CC=CC=C3F
• Molecular Formula: C21H24F2N4O2
• Molecular Weight: 402.4 g/mol

Description

N1-(4-fluorobenzyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide, commonly known as FEBOP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. FEBOP is a small molecule that belongs to the class of oxalamide derivatives, and it has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

N1-(4-fluorobenzyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide is a compound of interest in the field of medicinal chemistry, primarily explored for its potential in drug development and biochemical research. A relevant study involves the synthesis and characterization of structurally similar compounds, emphasizing the importance of detailed structural analysis through techniques like X-ray diffraction, LCMS, NMR, and IR spectroscopy. These methods are critical for confirming the molecular structure and understanding the chemical properties of such complex molecules. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate demonstrated the application of condensation reactions and spectroscopic evidence in molecular characterization (Sanjeevarayappa et al., 2015).

Radiochemistry and Imaging Applications

The compound's structural framework serves as a basis for developing radiolabeled ligands, particularly for brain imaging and studying receptor systems using positron emission tomography (PET). For example, derivatives of similar compounds have been labeled with carbon-11 or fluorine-18 for imaging 5-HT1A receptors, a crucial target in neuroscience research. This highlights the compound's relevance in synthesizing radiotracers for neuroimaging, contributing to our understanding of brain function and disorders (Lu et al., 2005).

Biological Evaluation and Receptor Studies

Compounds with similar structures have been evaluated for their biological activities, including antimicrobial and anthelmintic effects, and as potential ligands for various receptor systems. This illustrates the broader application of such compounds in biological assays and receptor studies, offering insights into their potential therapeutic roles. The evaluation of related compounds for antibacterial and anthelmintic activity, as well as their interaction with specific receptors, underscores the importance of these molecules in pharmacological research (Sanjeevarayappa et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes in the body .

Mode of Action

It is likely that it interacts with its targets in a manner similar to other structurally related compounds .

Biochemical Pathways

Based on its structural similarity to other compounds, it may be involved in various biochemical reactions .

Pharmacokinetics

Similar compounds are usually well absorbed and distributed throughout the body, metabolized in the liver, and excreted via the kidneys .

Result of Action

It is likely that it exerts its effects through its interaction with its targets, leading to changes in cellular function .